Cas no 959235-88-2 (1-(2-Hydroxypropan-2-yl)cyclobutane-1-carboxylic acid)

1-(2-Hydroxypropan-2-yl)cyclobutane-1-carboxylic acid is a cyclobutane derivative featuring both a hydroxyl and a carboxylic acid functional group, making it a versatile intermediate in organic synthesis. Its strained cyclobutane ring enhances reactivity, facilitating ring-opening or functionalization reactions. The tertiary hydroxyl group contributes to stability while allowing further derivatization, and the carboxylic acid moiety enables coupling or salt formation. This compound is particularly useful in pharmaceutical and agrochemical research, where its unique structure can be leveraged to modify physicochemical properties or introduce steric constraints. Its balanced polarity also ensures moderate solubility in both aqueous and organic solvents, enhancing its utility in diverse synthetic applications.

1-(2-Hydroxypropan-2-yl)cyclobutane-1-carboxylic acid structure

959235-88-2 structure

Product Name:1-(2-Hydroxypropan-2-yl)cyclobutane-1-carboxylic acid

CAS No:959235-88-2

MF:C₈H₁₄O₃

MW:158.194962978363

CID:5704427

PubChem ID:547755

Update Time:2025-11-02

1-(2-Hydroxypropan-2-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 959235-88-2
- 1-(1-Hydroxy-1-methyl-ethyl)-cyclobutanecarboxylic acid
- 1-(2-hydroxypropan-2-yl)cyclobutane-1-carboxylicacid
- 1-(2-hydroxypropan-2-yl)cyclobutane-1-carboxylic acid
- 1-(1-hydroxy-1-methylethyl)cyclobutanecarboxylic acid
- SCHEMBL15114647
- EN300-1630448
- ZOPUDEYXVUXERP-UHFFFAOYSA-N
- Cyclobutanecarboxylic acid, 1-(1-hydroxy-1-methylethyl)-
- 1-(2-hydroxypropan-2-yl)cyclobutane-1-carboxylic acid
- 1-(2-Hydroxypropan-2-yl)cyclobutane-1-carboxylic acid
- Inchi： 1S/C8H14O3/c1-7(2,11)8(6(9)10)4-3-5-8/h11H,3-5H2,1-2H3,(H,9,10)
- InChI Key： ZOPUDEYXVUXERP-UHFFFAOYSA-N
- SMILES： OC(C)(C)C1(C(=O)O)CCC1

Computed Properties

Exact Mass: 158.094294304g/mol
Monoisotopic Mass: 158.094294304g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 180
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 57.5Å²

Experimental Properties

Density: 1.227±0.06 g/cm3(Predicted)
Boiling Point: 283.9±13.0 °C(Predicted)
pka: 4.63±0.20(Predicted)

1-(2-Hydroxypropan-2-yl)cyclobutane-1-carboxylic acid Pricemore >>

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